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Compound of Interest

Compound Name: IRS 19

Cat. No.: B1167770 Get Quote

Essential Safety and Logistical Information for Researchers

This document provides crucial safety, handling, and disposal information for Irsogladine

Maleate, a gastroprotective agent used in research and development.[1][2] Adherence to these

procedures is vital for ensuring laboratory safety and proper environmental stewardship.

Irsogladine Maleate is suspected of damaging fertility or the unborn child and requires careful

handling.[1][3]

Hazard Identification and Safety Precautions
Irsogladine Maleate is classified with the following hazard statement:

H361: Suspected of damaging fertility or the unborn child.[1][3]

Personal Protective Equipment (PPE) and Handling:

To mitigate risks, the following PPE and handling procedures are mandatory:
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Protection Type Requirement Rationale

Eye/Face Protection
Safety glasses or chemical

safety goggles.

Prevents accidental eye

contact with the chemical

powder.[4][5]

Skin Protection

Chemical-resistant gloves

(e.g., standard BS EN

374:2003) and protective

clothing.

Avoids direct skin contact.

Gloves should be inspected

before use, and hands washed

thoroughly after handling.[1][4]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If risk assessment

indicates necessity, a suitable

respirator (NIOSH/MSHA or

European Standard EN 149

approved) should be used.

Prevents inhalation of dust and

aerosols.[4][5]

General Handling

Obtain and read all safety

instructions before use. Avoid

breathing dust, fume, gas,

mist, vapors, or spray.[1][3]

Avoid prolonged or repeated

exposure.[3][4] Keep away

from sources of ignition.[3][4]

Ensures user is fully aware of

the risks and necessary

precautions.

Spill and Accidental Exposure Procedures
Immediate and appropriate responses to spills or exposure are critical.
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Scenario Immediate Action

Spill

Cover spillage with a suitable absorbent

material. Using non-sparking tools, sweep up

the material and place it in an appropriate,

closed container for disposal. Decontaminate

the spill site with a 10% caustic solution and

ventilate the area.[4] Do not allow the substance

to enter sewers or surface/ground water.[3][5]

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

provide artificial respiration and seek immediate

medical attention.[1]

Skin Contact
Take off contaminated clothing immediately.[1]

Wash the affected area thoroughly.

Eye Contact Rinse cautiously with water for several minutes.

Ingestion
Do not induce vomiting. Seek immediate

medical advice.

General Exposure
If exposed or concerned, get medical advice or

attention.[1][3]

Storage and Disposal Protocols
Proper storage and disposal are essential for safety and regulatory compliance.

Storage:

Store in a cool, dry, well-ventilated area.[1][4]

Keep the container tightly closed until ready for use.[1][4]

Store locked up.[1][3]

Keep away from direct sunlight and sources of ignition.[4]
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Disposal Procedures: The primary recommended method for disposal is incineration.

Preparation: Dissolve or mix the material with a combustible solvent.[5]

Incineration: Burn the mixture in a chemical incinerator equipped with an afterburner and

scrubber.[5]

Compliance: All disposal activities must be in accordance with applicable local, regional,

national, and international laws and regulations.[1][3] The product characteristics at the time

of disposal should also be considered.[1]

Physicochemical and Solubility Data
This data is essential for preparing stock solutions and conducting experiments.

Property Value

Formal Name
6-(2,5-dichlorophenyl)-1,3,5-triazine-2,4-

diamine, 2Z-butenedioate[2][3]

CAS Number 84504-69-8[1][2][3]

Molecular Formula C₉H₇Cl₂N₅ • C₄H₄O₄[2]

Formula Weight 372.2[2]

Appearance Crystalline solid[2]

Purity ≥98%[2]

Solubility (DMSO) ~30 mg/mL[2]

Solubility (DMF) ~30 mg/mL[2]

Aqueous Solubility

Sparingly soluble. For maximum solubility

(~0.25 mg/mL), first dissolve in DMSO and then

dilute with an aqueous buffer (e.g., 1:3

DMSO:PBS, pH 7.2). Aqueous solutions should

not be stored for more than one day.[2]

Experimental Protocols and Methodologies
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Protocol for Preparing a Stock Solution:

Irsogladine Maleate is supplied as a crystalline solid.[2]

To prepare a stock solution, dissolve the compound in an organic solvent of choice, such as

DMSO or dimethylformamide (DMF).[2]

The solvent should be purged with an inert gas before use.[2]

For aqueous experiments, a common method is to first dissolve Irsogladine Maleate in

DMSO and then perform a serial dilution into the aqueous buffer of choice.[2]

Mechanism of Action and Signaling Pathways
Irsogladine Maleate is a mucosal protective agent that acts, in part, as a phosphodiesterase 4

(PDE4) inhibitor.[6] Its mechanism involves increasing intracellular cyclic adenosine

monophosphate (cAMP) levels, which contributes to its gastroprotective effects.[6][7] This

action leads to several downstream effects, including the suppression of superoxide production

in neutrophils and enhanced gap junctional intercellular communication.[7][8]

Below is a diagram illustrating the logical workflow for the safe handling and disposal of

Irsogladine Maleate.
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Workflow for Safe Handling and Disposal of Irsogladine Maleate
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Caption: Logical workflow for the safe handling and disposal of Irsogladine Maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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